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Compound of Interest

Compound Name: Hydroxy-PEG24-CH2-Boc

Cat. No.: B8103794

In-Depth Technical Guide: Hydroxy-PEG24-CH2-
Boc

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity known as
Hydroxy-PEG24-CH2-Boc, focusing on its identification, key physicochemical properties, and
associated safety data. This information is critical for its safe handling and application in

research and development settings.

Chemical Identification and Properties

Hydroxy-PEG24-CH2-Boc is a complex molecule characterized by a hydroxyl (-OH) group at
one terminus of a 24-unit polyethylene glycol (PEG) chain, and a tert-butyloxycarbonyl (Boc)
protected amine group attached via a methylene (-CH2-) bridge at the other end. The presence
of the hydrophilic PEG chain and the protected amine makes it a valuable building block in
bioconjugation, drug delivery, and surface modification applications.

Table 1: Chemical Identifiers for Hydroxy-PEG24-Boc
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Identifier Value
Chemical Name Hydroxy-PEG24-Boc
CAS Number 2490419-62-8[1][2]

1186025-29-5 (for a structurally related
compound)[3][4]

Alternative CAS

Table 2: Physicochemical Data for Hydroxy-PEG24-Boc and Related Compounds

Property Value Source Compound

Hydroxy-PEG24-acid tert-butyl

Molecular Formula C55H110027
ester[3]
. Hydroxy-PEG24-acid tert-butyl
Molecular Weight 1203.45 g/mol
ester[3]
] ] Hydroxy-PEG24-acid tert-butyl
Appearance White solid
ester[3]
i Hydroxy-PEG24-acid tert-butyl
Purity = 97%
ester[3]
N Hydroxy-PEG24-acid tert-butyl
Storage Conditions Store at<-20 °C

ester[3]

Safety and Handling

The safe handling of any chemical reagent is paramount in a laboratory setting. The following
sections summarize the known safety information for Hydroxy-PEG24-Boc.

A Safety Data Sheet (SDS) is available for Hydroxy-PEG24-Boc, which provides foundational
safety information[1]. General safety precautions for related chemical structures, such as tert-
Butyl carbamate, recommend handling in accordance with good industrial hygiene and safety
practices. This includes avoiding dust formation and ensuring adequate ventilation.

Table 3: Summary of Safety Information
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Hazard Category Recommendation

Rinse immediately with plenty of water for at
First Aid: Eyes least 15 minutes. Seek medical attention if

irritation persists.

) ) ) Wash off immediately with plenty of water.
First Aid: Skin ) )
Remove contaminated clothing.

] ) ] Clean mouth with water and drink plenty of
First Aid: Ingestion
water afterwards.

First Aid: Inhalation Move to fresh air.

Wear appropriate protective eyeglasses or
Personal Protective Equipment chemical safety goggles, gloves, and clothing to

prevent skin exposure.

Keep in a dry, cool, and well-ventilated place.
Storage ) ]
Keep container tightly closed.

Incompatible Materials Strong oxidizing agents.

Experimental Protocols and Applications

While specific, detailed experimental protocols for Hydroxy-PEG24-CH2-Boc are proprietary
and application-dependent, its structure lends itself to a variety of bioconjugation techniques.
The terminal hydroxyl group can be activated or modified for conjugation to carboxylic acids,
while the Boc-protected amine can be deprotected to allow reaction with activated esters,
isothiocyanates, or other amine-reactive functionalities.

A general workflow for a bioconjugation experiment involving the deprotection of the Boc group
Is outlined below.
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General Workflow: Boc Deprotection and Conjugation

Dissolve Hydroxy-PEG24-CH2-Boc
in an appropriate organic solvent

Deprotection

Add a strong acid (e.g., TFA)
to initiate Boc deprotection

'

Incubate at room temperature
(monitor reaction progress by TLC or LC-MS)

'

Quench the reaction and neutralize

Purify the deprotected product
(e.g., by chromatography)

Analysis Conjugation Step

Characterize the purified product
(e.g., NMR, MS)

Perform conjugation to the target molecule
via the newly available primary amine
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Safe Handling Protocol for Hydroxy-PEG24-CH2-Boc

Preparation

Consult Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

:

Ensure proper ventilation
(Fume Hood)

Hangdling

Weigh the required amount carefully
(Avoid creating dust)

Dissolve in a suitable solvent

Cleanup and Disposal

Decontaminate work surfaces

Dispose of waste in designated containers
(Follow institutional guidelines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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